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Compound of Interest

Compound Name:
Ethenebis(triphenylphosphine)nick

el

Cat. No.: B12880120 Get Quote

Ethenebis(triphenylphosphine)nickel: A
Technical Guide
An In-depth Examination of (Ethene)bis(triphenylphosphine)nickel(0), a Key Precursor in

Homogeneous Catalysis

This technical guide provides a comprehensive overview of

(Ethene)bis(triphenylphosphine)nickel(0), a significant organonickel complex utilized in

chemical synthesis and catalysis. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development, offering detailed information on

its chemical identity, properties, synthesis, and applications.

Chemical Identity and Properties
(Ethene)bis(triphenylphosphine)nickel(0) is a nickel(0) complex where the central nickel atom is

coordinated to one ethene molecule and two triphenylphosphine ligands.

Table 1: Chemical Identifiers and Physical Properties
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Identifier Value

IUPAC Name ethene;nickel;triphenylphosphane[1]

CAS Number 23777-40-4[1]

Molecular Formula C₃₈H₃₄NiP₂[1]

Molecular Weight 611.3 g/mol [1]

Appearance Air-sensitive solid

Table 2: Structural and Spectroscopic Data

Property Value

Coordination Geometry Trigonal planar (predicted)

Ni-P Bond Length 2.19(2) Å[2]

¹H NMR Data not available in searched literature

¹³C NMR Data not available in searched literature

³¹P NMR Data not available in searched literature

Infrared (IR) Spectrum Data not available in searched literature

Synthesis and Handling
(Ethene)bis(triphenylphosphine)nickel(0) is typically synthesized from a suitable nickel(0)

precursor, such as bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂], through ligand exchange. Due to

its air-sensitive nature, all manipulations must be performed under an inert atmosphere (e.g.,

nitrogen or argon) using Schlenk line or glovebox techniques.

Experimental Protocol: Synthesis from Bis(1,5-
cyclooctadiene)nickel(0)
This protocol is based on the general principle of ligand exchange on a Ni(0) center.

Materials:
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Bis(1,5-cyclooctadiene)nickel(0) [Ni(cod)₂]

Triphenylphosphine (PPh₃)

Ethene (Ethylene) gas

Anhydrous, degassed solvent (e.g., toluene or benzene)

Procedure:

In a Schlenk flask under an inert atmosphere, dissolve bis(1,5-cyclooctadiene)nickel(0) in the

chosen anhydrous, degassed solvent.

Add two equivalents of triphenylphosphine to the solution while stirring.

Bubble ethene gas through the solution for a specified period to facilitate the displacement of

the cyclooctadiene ligands.

The product can be isolated by precipitation upon addition of a non-polar solvent (e.g.,

pentane or hexane) and subsequent filtration under inert atmosphere.

The resulting solid should be washed with the non-polar solvent and dried under vacuum.

Note: This is a generalized procedure. Specific reaction times, temperatures, and

concentrations should be optimized based on literature precedents for similar nickel(0)

phosphine complexes.

Chemical Reactivity and Catalytic Applications
(Ethene)bis(triphenylphosphine)nickel(0) serves as a valuable precursor to the catalytically

active 14-electron species, "Ni(PPh₃)₂", which is formed upon dissociation of the ethene ligand.

This coordinatively unsaturated species is a key intermediate in a variety of nickel-catalyzed

cross-coupling reactions.

The general catalytic cycle for many nickel-catalyzed cross-coupling reactions involves the

following key steps:
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Oxidative Addition: The active Ni(0) species undergoes oxidative addition with an organic

halide (R-X) to form a Ni(II) intermediate.

Transmetalation: In reactions like the Suzuki-Miyaura coupling, the organonickel(II) halide

then reacts with an organoboron reagent in the presence of a base, leading to the formation

of a diorganonickel(II) complex.

Reductive Elimination: The diorganonickel(II) complex undergoes reductive elimination to

form the new carbon-carbon bond (R-R') and regenerate the catalytically active Ni(0)

species.

The ethene ligand in the title compound is labile and can be readily displaced by other

substrates, initiating the catalytic cycle.

Visualizing Chemical Processes
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of

(Ethene)bis(triphenylphosphine)nickel(0).
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Synthesis Workflow for (Ethene)bis(triphenylphosphine)nickel(0)

Starting Materials

Reaction

Work-up and Isolation

Bis(1,5-cyclooctadiene)nickel(0)
[Ni(cod)₂]

Dissolve Ni(cod)₂ and PPh₃
in solvent under inert atmosphere

Triphenylphosphine
(2 equiv.)

Anhydrous, Degassed Solvent
(e.g., Toluene)

Bubble Ethene (C₂H₄) gas
through the solution

Add non-polar solvent
(e.g., Pentane) to precipitate

Filter under inert atmosphere

Dry under vacuum

(Ethene)bis(triphenylphosphine)nickel(0)
[Ni(C₂H₄)(PPh₃)₂]

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of

(Ethene)bis(triphenylphosphine)nickel(0).
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Generalized Catalytic Cycle
The diagram below represents a simplified catalytic cycle for a nickel-catalyzed cross-coupling

reaction, where (Ethene)bis(triphenylphosphine)nickel(0) can serve as the precatalyst.

Generalized Nickel-Catalyzed Cross-Coupling Cycle

(Ethene)bis(triphenylphosphine)nickel(0)
[Ni(C₂H₄)(PPh₃)₂]

Active Ni(0) Species
[Ni(PPh₃)₂]

- C₂H₄

Oxidative Addition
(R-X)

Ni(II) Intermediate
[(PPh₃)₂Ni(R)(X)]

Transmetalation
(R'-M)

Diorganonickel(II) Complex
[(PPh₃)₂Ni(R)(R')]

Reductive Elimination

+ R-R'
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Click to download full resolution via product page

Caption: A simplified diagram of a nickel-catalyzed cross-coupling cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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